Cas no 62635-27-2 (1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-)

1,2-Ethanediol, 1,2-bis(2-nitrophenyl)- structure
62635-27-2 structure
Product Name:1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-
CAS No:62635-27-2
MF:C14H12N2O6
MW:304.254883766174
CID:437139
PubChem ID:71384352
Update Time:2025-04-19

1,2-Ethanediol, 1,2-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-
    • 1,2-bis(2-nitrophenyl)ethane-1,2-diol
    • DTXSID10806616
    • 62635-27-2
    • SCHEMBL3697952
    • Inchi: 1S/C14H12N2O6/c17-13(9-5-1-3-7-11(9)15(19)20)14(18)10-6-2-4-8-12(10)16(21)22/h1-8,13-14,17-18H
    • InChI Key: JAXJGBPSEYVJQO-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1[N+](=O)[O-])C(C1C=CC=CC=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 304.06956
  • Monoisotopic Mass: 304.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 126.74
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